[3-[1-[[1-(2,2,2-Trifluoroethyl)pyrrolidin-3-yl]amino]ethyl]phenyl]methanol

• IUPAC Name: [3-[1-[[1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]amino]ethyl]phenyl]methanol
• InChI: InChI=1S/C15H21F3N2O/c1-11(13-4-2-3-12(7-13)9-21)19-14-5-6-20(8-14)10-15(16,17)18/h2-4,7,11,14,19,21H,5-6,8-10H2,1H3
• InChI Key: PKTZSDFROHCWKR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC(=C1)CO)NC2CCN(C2)CC(F)(F)F
• Molecular Formula: C15H21F3N2O
• Molecular Weight: 302.33 g/mol

Description

[3-[1-[[1-(2,2,2-Trifluoroethyl)pyrrolidin-3-yl]amino]ethyl]phenyl]methanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of [3-[1-[[1-(2,2,2-Trifluoroethyl)pyrrolidin-3-yl]amino]ethyl]phenyl]methanol is not fully understood. However, it is believed to act through the inhibition of certain enzymes and signaling pathways that are involved in tumor growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and suppress the growth and metastasis of tumors.

Advantages and Limitations for Lab Experiments

One of the major advantages of [3-[1-[[1-(2,2,2-Trifluoroethyl)pyrrolidin-3-yl]amino]ethyl]phenyl]methanol is its potent antitumor activity. This makes it a promising candidate for the development of new anticancer drugs. However, the compound is also highly toxic and requires careful handling in the laboratory.

Future Directions

There are several future directions for the research on [3-[1-[[1-(2,2,2-Trifluoroethyl)pyrrolidin-3-yl]amino]ethyl]phenyl]methanol. One area of research is the development of new derivatives that have improved pharmacokinetic and pharmacodynamic properties. Another area of research is the investigation of the compound's potential applications in other fields, such as agriculture and environmental science. Additionally, further studies are needed to fully elucidate the compound's mechanism of action and to identify potential drug targets.

Synthesis Methods

The synthesis of [3-[1-[[1-(2,2,2-Trifluoroethyl)pyrrolidin-3-yl]amino]ethyl]phenyl]methanol is a complex process that involves several steps. The starting material for the synthesis is 3-nitrobenzaldehyde, which is reduced to 3-aminobenzaldehyde. This intermediate is then reacted with N-Boc-3-pyrrolidinecarboxaldehyde to form a Schiff base. The Schiff base is reduced with sodium borohydride to yield the corresponding amine, which is then reacted with 2,2,2-trifluoroethylamine to form the final product.

Scientific Research Applications

[3-[1-[[1-(2,2,2-Trifluoroethyl)pyrrolidin-3-yl]amino]ethyl]phenyl]methanol has been extensively studied for its potential applications in various fields. One of the major areas of research is in the development of new drugs for the treatment of various diseases. The compound has been shown to have potent antitumor activity, and several derivatives have been synthesized and tested for their anticancer properties.